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Compound of Interest

Compound Name: D-Galactose-13C-3

Cat. No.: B12391572 Get Quote

Essential Safety and Handling Guide for D-
Galactose-13C-3
This guide provides crucial safety and logistical information for the handling and disposal of D-
Galactose-13C-3, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to ensure safe laboratory practices and proper disposal

of this stable isotope-labeled compound.

Personal Protective Equipment (PPE)
While D-Galactose is not classified as a hazardous substance, it is imperative to adhere to

standard laboratory safety protocols. The chemical, physical, and toxicological properties of D-
Galactose-13C-3 have not been exhaustively studied, warranting a cautious approach.
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PPE Category Recommended Equipment

Eye Protection

ANSI Z87.1 compliant safety glasses with side

shields are the minimum requirement. For tasks

with a higher risk of splashes, chemical safety

goggles should be worn.[1][2]

Hand Protection

Disposable nitrile gloves are recommended for

incidental contact.[1] For prolonged handling,

consider double-gloving or wearing more robust

chemical-resistant gloves.[1]

Body Protection

A standard laboratory coat is required to protect

skin and clothing from potential splashes.[1][3]

[4] For tasks with a higher risk, a chemically

resistant apron may be necessary.[5]

Respiratory Protection

Generally not required under normal use with

adequate ventilation.[6] If dust is generated, a

NIOSH-approved respirator with a dust cartridge

should be used.[7]

Experimental Protocols
Handling Protocol:

Preparation: Before handling D-Galactose-13C-3, ensure that the designated work area,

typically a chemical fume hood, is clean and uncluttered.[8] Confirm that an emergency eye

wash station and safety shower are readily accessible.[5][8]

Personal Protective Equipment (PPE) Check: Don the appropriate PPE as outlined in the

table above. Inspect gloves for any signs of damage before use.

Weighing and Aliquoting: To minimize dust generation, handle the solid form of D-Galactose-
13C-3 in a well-ventilated area, preferably within a fume hood.[8] Use spark-proof tools if

there is any risk of ignition.[8]
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Dissolving: When preparing solutions, add the solid D-Galactose-13C-3 to the solvent slowly

to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[7][8] Clean all

equipment and the work surface to prevent cross-contamination.

Disposal Plan:

Waste Segregation: Do not mix D-Galactose-13C-3 waste with other chemical waste

streams.

Solid Waste: Collect any solid waste, including contaminated consumables like gloves and

weighing paper, in a clearly labeled, sealed container.

Liquid Waste: Collect aqueous solutions of D-Galactose-13C-3 in a separate, clearly labeled

waste container. Do not pour down the drain.[9]

Container Disposal: Handle empty or uncleaned containers as you would the product itself.

Final Disposal: All waste must be disposed of in accordance with local, regional, and national

environmental regulations. Consult your institution's environmental health and safety (EHS)

department for specific guidance.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12391572?utm_src=pdf-body
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Galactose_D_plus_Anhydrous_298_00.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Galactose.pdf
https://www.benchchem.com/product/b12391572?utm_src=pdf-body
https://www.benchchem.com/product/b12391572?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-8878-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMDF8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcyTWk4NU1UYzRPVFF5TkRBMk5qZzJMMU5FUWw4NE9EYzRYMGRDWDBWT0xuQmtaZ3w5MzljNWMzOGI3YzIyNjU1MThlZWQ2Zjk5NmFmYjVlNmE4ZDA1ZmE3YmEwYzE4YjRhZTFhOTRlMzI1NDk0Mjk2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Clean workspace

- Verify emergency equipment

Don PPE
- Safety glasses

- Lab coat
- Nitrile gloves

Handling
(in fume hood)
- Weigh solid

- Prepare solution

Post-Handling
- Clean equipment

- Wash hands

Waste Disposal
- Segregate waste
- Label containers

- Follow EHS guidelines

Generate Waste

End

Start

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of D-Galactose-13C-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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